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Compound of Interest

Compound Name: Oxazole-2-carbaldehyde

Cat. No.: B1317516

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical
properties, synthesis, and potential biological relevance of oxazole-2-carbaldehyde. This
document is intended to serve as a valuable resource, summarizing key data, detailing
experimental methodologies, and visualizing complex chemical and biological processes.

Core Physical and Chemical Properties

Oxazole-2-carbaldehyde is a heterocyclic aldehyde with the molecular formula CaH3NO2.[1]
Its structure, featuring an oxazole ring substituted with a carbaldehyde group at the 2-position,
imparts it with unique reactivity and makes it a valuable intermediate in organic synthesis.

Physicochemical Data

A summary of the key physical and chemical properties of oxazole-2-carbaldehyde is
presented in the table below for easy reference and comparison.
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Property Value Source
Molecular Weight 97.07 g/mol [1]
Boiling Point 182.5 + 23.0 °C (Predicted) [2]
Density 1.258 + 0.06 g/cm? (Predicted) [2]

Soluble in water. Miscible with
Solubility polar aprotic solvents (e.g., [3114]

Dichloromethane).

Appearance Light brown liquid [5]

pKa (of conjugate acid) -1.86 + 0.10 (Predicted) [2]

Synthesis of Oxazole-2-carbaldehyde and its
Derivatives

The synthesis of the oxazole ring is a cornerstone of heterocyclic chemistry, with several
named reactions providing versatile routes to this scaffold. These methods are crucial for
accessing oxazole-2-carbaldehyde and its derivatives for further study and application.

Key Synthetic Methodologies

Several classical and modern methods are employed for the synthesis of oxazoles. The choice
of method often depends on the desired substitution pattern and the availability of starting
materials.

¢ Robinson-Gabriel Synthesis: This method involves the dehydration of 2-acylamino-ketones
to form oxazoles.[6][7]

o Fischer Oxazole Synthesis: This synthesis utilizes the reaction of a cyanohydrin with an
aldehyde in the presence of anhydrous hydrochloric acid.[3]

e Van Leusen Oxazole Synthesis: A versatile method that allows for the preparation of
oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[5]
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Below are diagrams illustrating the logical workflow and reaction mechanism for the Van

Leusen oxazole synthesis.
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Van Leusen Synthesis Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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